Cas no 775264-39-6 (2-Propyn-1-ol, 3-[3-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]-)

• Product Name: 2-Propyn-1-ol, 3-[3-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]-
• CAS No: 775264-39-6
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 530541
• PubChem ID: 15520888
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-[3-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-[3-[(6,7-dimethoxy-4-quinazolinyl)amino]phenyl]-
• 3-[3-[(6,7-dimethoxyquinazolin-4-yl)amino]phenyl]prop-2-yn-1-ol
• SCHEMBL5600867
• 3-(3-(6,7-dimethoxyquinazolin-4-ylamino)phenyl)prop-2-yn-1-ol
• CHEMBL399736
• DTXSID90573591
• 775264-39-6
• 3-{3-[(6,7-Dimethoxyquinazolin-4-yl)amino]phenyl}prop-2-yn-1-ol
• BDBM50223083

• Inchi： 1S/C19H17N3O3/c1-24-17-10-15-16(11-18(17)25-2)20-12-21-19(15)22-14-7-3-5-13(9-14)6-4-8-23/h3,5,7,9-12,23H,8H2,1-2H3,(H,20,21,22)
• InChI Key： WIBRRSMFZMVFSE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=1)=C(N=CN=2)NC1C=CC=C(C#CCO)C=1)OC

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.5Ų